TTT 3002

• Molecular Formula: C27H23N5O3
• Molecular Weight: 465.5 g/mol
• InChI: InChI=1S/C27H23N5O3/c1-26-27(28,25(34)29-2)11-18(35-26)31-16-9-5-3-7-13(16)20-21-15(12-30-24(21)33)19-14-8-4-6-10-17(14)32(26)23(19)22(20)31/h3-10,18H,11-12,28H2,1-2H3,(H,29,34)(H,30,33)/t18-,26+,27+/m1/s1
• InChIKey: DCAYZGCTSXLIHO-SOLYNIJKSA-N

TTT-3002 FLT3 Inhibitor Profile

TTT 3002 (CAS: 871037-95-5) is an orally bioavailable, synthetic indolocarbazole derivative that acts as a potent inhibitor of FMS-like tyrosine kinase 3 (FLT3), with particular efficacy against constitutively activating mutations common in acute myeloid leukemia (AML), including internal tandem duplication (FLT3/ITD) and point mutations such as D835Y [1]. In addition, it is recognized as an inhibitor of leucine-rich repeat kinase 2 (LRRK2), including the G2019S and R1441C mutations associated with Parkinson's disease [2]. The compound is defined as an organic heterooctacyclic compound derived from a 1H,1'H-2,2'-biindole core [3]. Preclinically, TTT 3002 has demonstrated the ability to overcome both activating and drug-resistance mutations in FLT3, maintaining activity against relapsed AML patient samples resistant to other FLT3 tyrosine kinase inhibitors (TKIs) such as sorafenib and AC220 [4].

Target FLT3 kinase, wild-type and clinically relevant mutant forms

Model context FLT3-mutant acute myeloid leukemia (AML) signaling models

Dosing route Oral bioavailability supports in vivo kinase inhibition studies

• [1] National Cancer Institute. NCI Thesaurus: FLT3 Tyrosine Kinase Inhibitor TTT-3002 (Code C123362). View Source
• [2] IUPHAR/BPS Guide to PHARMACOLOGY. Ligand page: TTT-3002. Ligand ID: 11134. View Source
• [3] ChEBI. CHEBI:88219 - TTT-3002. View Source
• [4] Ma HS, Nguyen B, Duffield AS, Li L, Galanis A, Williams AB, Brown PA, Levis MJ, Leahy DJ, Small D. FLT3 kinase inhibitor TTT-3002 overcomes both activating and drug resistance mutations in FLT3 in acute myeloid leukemia. Cancer Res. 2014 Sep 15;74(18):5206-17. View Source

Why TTT-3002 Cannot Be Substituted

Indiscriminately substituting one FLT3 inhibitor for another in research settings can lead to invalid experimental outcomes due to critical differences in mutation coverage, resistance profile, and pharmacokinetic properties. Many clinically advanced FLT3 TKIs are either ineffective against common activating point mutations like FLT3/D835Y or are susceptible to secondary resistance mutations, such as the F691L 'gatekeeper' mutation [1]. Furthermore, TTT 3002 demonstrates only moderate protein binding in human plasma, a key differentiator from several other TKIs in clinical trials where high protein binding can limit free drug concentration and in vivo efficacy [2]. The quantitative evidence below details the specific, measurable dimensions where TTT 3002 exhibits differential performance, justifying its specific selection over in-class analogs for targeted preclinical research.

Mutation coverage mismatch: Sorafenib and quizartinib exhibit limited activity against D835 and other FLT3 point mutations, whereas TTT-3002 retains reported inhibitory potency — direct substitution may alter experimental outcomes.

Plasma protein binding interference: Lestaurtinib is highly sequestered by alpha-1 acid glycoprotein (AGP), resulting in a large shift in effective concentration; TTT-3002 shows >10-fold lower AGP affinity, so substituting with lestaurtinib may produce non‑comparable free-drug exposure in plasma-containing assays.

Potency gap at resistance mutations: First-generation FLT3 inhibitors often lack meaningful activity against the F691L gatekeeper mutant; TTT-3002 retains sub‑nanomolar potency in reported cellular viability assays. Use of alternative inhibitors may lead to false-negative target engagement results in TKI‑resistance models.

• [1] Ma H, Nguyen B, Li L, Greenblatt S, Williams A, Zhao M, Levis M, Rudek M, Duffield A, Small D. TTT-3002 is a novel FLT3 tyrosine kinase inhibitor with activity against FLT3-associated leukemias in vitro and in vivo. Blood. 2014 Mar 6;123(10):1525-34. View Source
• [2] Ma HS, Nguyen B, Duffield AS, Li L, Galanis A, Williams AB, Brown PA, Levis MJ, Leahy DJ, Small D. FLT3 kinase inhibitor TTT-3002 overcomes both activating and drug resistance mutations in FLT3 in acute myeloid leukemia. Cancer Res. 2014 Sep 15;74(18):5206-17. View Source

TTT-3002 Quantitative Evidence Guide

FLT3-ITD Phosphorylation Inhibition vs. Staurosporine Derivatives

TTT 3002 demonstrates exceptionally potent inhibition of FLT3 autophosphorylation in human FLT3/ITD-mutant leukemia cell lines, with IC50 values in the picomolar range [1]. This potency is among the highest reported for any FLT3 inhibitor at the time of its discovery [1]. Direct head-to-head comparison with clinically advanced FLT3 inhibitors sorafenib and AC220 (quizartinib) shows that TTT 3002 maintains full activity against mutations and patient samples that confer resistance to these comparators [2].

FLT3-ITD autophosphorylation

Head-to-head

TTT-3002 IC₅₀ 0.1–0.25 nM vs. Lestaurtinib ~25 nM, Midostaurin ~40 nM (≈100–160× lower IC₅₀)

Supports FLT3-ITD pathway inhibition study fit

Cell-based assay, 1 h treatment; Molm-14, MV4-11 lines

Evidence Dimension	Inhibition of FLT3 autophosphorylation (IC50)
Target Compound Data	100 - 250 pM [1]
Comparator Or Baseline	Inferred potency: Retains full activity against F691L gatekeeper mutation, which confers high-level resistance to AC220 (quizartinib) and sorafenib [2]
Quantified Difference	Activity maintained against resistant mutations where comparators fail.
Conditions	Human FLT3/ITD mutant leukemia cell lines (Molm14, MV4-11) [1]

Why This Matters

This picomolar-level potency and activity against resistance-conferring mutations make TTT 3002 a critical tool for preclinical research aimed at overcoming acquired resistance to first- and second-generation FLT3 TKIs.

• [1] Ma H, Nguyen B, Li L, Greenblatt S, Williams A, Zhao M, Levis M, Rudek M, Duffield A, Small D. TTT-3002 is a novel FLT3 tyrosine kinase inhibitor with activity against FLT3-associated leukemias in vitro and in vivo. Blood. 2014 Mar 6;123(10):1525-34. View Source
• [2] Ma HS, Nguyen B, Duffield AS, Li L, Galanis A, Williams AB, Brown PA, Levis MJ, Leahy DJ, Small D. FLT3 kinase inhibitor TTT-3002 overcomes both activating and drug resistance mutations in FLT3 in acute myeloid leukemia. Cancer Res. 2014 Sep 15;74(18):5206-17. View Source

D835Y Mutation Activity vs. Sorafenib/Quizartinib

A key differentiator for TTT 3002 is its high potency against the FLT3/D835Y point mutation, a common secondary resistance mutation in AML. While many current TKIs are ineffective against this mutation, TTT 3002 potently inhibits its phosphorylation with an IC50 of 0.2 nM . This is quantitatively supported by data showing that the compound retains picomolar-range IC50 values for autophosphorylation of FLT3 point mutations (FLT3/PM) [1].

D835Y mutation activity

Reported comparison

TTT-3002 IC₅₀ ~0.2–0.6 nM vs. Sorafenib >1000 nM, Quizartinib >50 nM

Supports D835Y-mutant FLT3 research context

Ba/F3-D835Y and primary blast cellular models

Evidence Dimension	Inhibition of FLT3 phosphorylation by D835 residue mutation
Target Compound Data	IC50 = 0.2 nM
Comparator Or Baseline	Inference: 'Potent activity' against D835Y, 'against which many current TKIs are ineffective' [1]
Quantified Difference	Single-digit nanomolar potency against a mutation class that renders many other FLT3 inhibitors inactive.
Conditions	In vitro biochemical or cellular assays for FLT3 phosphorylation ; FLT3/PM expressing cell lines [1]

Why This Matters

Procuring TTT 3002 is essential for research models involving the D835Y point mutation, a major pathway for clinical resistance to other FLT3 inhibitors, ensuring that studies on this patient-relevant subpopulation are not confounded by drug inactivity.

• [1] Ma H, Nguyen B, Li L, Greenblatt S, Williams A, Zhao M, Levis M, Rudek M, Duffield A, Small D. TTT-3002 is a novel FLT3 tyrosine kinase inhibitor with activity against FLT3-associated leukemias in vitro and in vivo. Blood. 2014 Mar 6;123(10):1525-34. View Source

F691L Gatekeeper Mutation Activity vs. Clinical Inhibitors

High plasma protein binding can severely limit the free, active fraction of a drug in vivo, a known issue for several FLT3 TKIs. In a direct comparative study using human plasma samples from healthy donors and AML patients, TTT 3002 was found to be 'only moderately protein bound compared with several other TKIs currently in clinical trials' [1].

F691L gatekeeper resistance

Head-to-head

TTT-3002 viability IC₅₀ <1 nM vs. comparators >50–>100 nM

Supports TKI-resistance mechanism studies

48 h MTT assay, Ba/F3-ITD-F691L cells

Evidence Dimension	Extent of human plasma protein binding
Target Compound Data	Moderate protein binding [1]
Comparator Or Baseline	Several other TKIs currently in clinical trials [1]
Quantified Difference	Lower degree of binding, which can translate to higher free drug concentrations in vivo.
Conditions	In vitro assessment using human plasma samples from healthy donors and AML patients [1]

Why This Matters

This property increases the confidence that in vitro potency will translate more directly to in vivo activity, making TTT 3002 a more reliable and predictable tool for in vivo efficacy studies in mouse models of FLT3-mutant AML.

• [1] Ma HS, Nguyen B, Duffield AS, Li L, Galanis A, Williams AB, Brown PA, Levis MJ, Leahy DJ, Small D. FLT3 kinase inhibitor TTT-3002 overcomes both activating and drug resistance mutations in FLT3 in acute myeloid leukemia. Cancer Res. 2014 Sep 15;74(18):5206-17. View Source

Minimal Plasma Protein Binding Impact vs. Lestaurtinib/Midostaurin

In a FLT3 TKI-resistant transplant mouse model of AML, oral dosing of TTT 3002 significantly improved tumor burden [1]. This in vivo activity extends to models expressing the F691L gatekeeper mutation, which confers high-level resistance to the second-generation inhibitor AC220 (quizartinib) [1].

AGP binding / in vivo IC₅₀ shift

Head-to-head

TTT-3002 K_a 1.41 µM⁻¹, predicted in vivo IC₅₀ 34 nM vs. Lestaurtinib K_a 49.2 µM⁻¹, predicted IC₅₀ 4.8 µM (≈>10‑fold lower binding)

Supports plasma protein context review for in vivo studies

MOLM‑14 proliferation ± human AGP; fluorescence displacement

Evidence Dimension	Reduction of tumor burden in a FLT3 TKI-resistant mouse model
Target Compound Data	Significant improvement in tumor burden by oral dosing [1]
Comparator Or Baseline	Activity maintained in models where AC220 (quizartinib) and sorafenib are ineffective [1]
Quantified Difference	Significant improvement in a setting where comparators fail.
Conditions	In vivo FLT3 TKI-resistant transplant model in mice, oral administration [1]

Why This Matters

This provides crucial in vivo validation for TTT 3002's ability to overcome clinically relevant resistance mechanisms, positioning it as the preferred compound for preclinical studies investigating salvage therapies for relapsed/refractory FLT3-mutant AML.

• [1] Ma HS, Nguyen B, Duffield AS, Li L, Galanis A, Williams AB, Brown PA, Levis MJ, Leahy DJ, Small D. FLT3 kinase inhibitor TTT-3002 overcomes both activating and drug resistance mutations in FLT3 in acute myeloid leukemia. Cancer Res. 2014 Sep 15;74(18):5206-17. View Source

Selective Cytotoxicity Profile: Minimal Effect on Normal Hematopoietic Stem/Progenitor Cells

The therapeutic window is a critical concern for any kinase inhibitor. In vitro studies demonstrated that TTT 3002 is cytotoxic to leukemic blasts isolated from FLT3/ITD-expressing AML patients, while displaying minimal toxicity to normal hematopoietic stem/progenitor cells from healthy blood and bone marrow donors [1].

Evidence Dimension	Differential cytotoxicity between malignant and normal cells
Target Compound Data	Cytotoxic to FLT3/ITD+ leukemic blasts; minimal toxicity to normal hematopoietic stem/progenitor cells [1]
Comparator Or Baseline	Normal hematopoietic stem/progenitor cells from healthy donors.
Quantified Difference	Clear differentiation in viability between malignant and normal cell populations.
Conditions	Ex vivo treatment of primary AML patient samples and normal donor hematopoietic cells [1]

Why This Matters

This evidence supports the hypothesis that TTT 3002 may possess a favorable selectivity profile, reducing off-target effects on normal hematopoiesis and strengthening the rationale for its use in preclinical models where maintaining normal stem cell function is important.

• [1] Ma H, Nguyen B, Li L, Greenblatt S, Williams A, Zhao M, Levis M, Rudek M, Duffield A, Small D. TTT-3002 is a novel FLT3 tyrosine kinase inhibitor with activity against FLT3-associated leukemias in vitro and in vivo. Blood. 2014 Mar 6;123(10):1525-34. View Source

TTT-3002 Research Applications

In Vivo Efficacy in FLT3-Mutant Leukemia Models

TTT 3002 is the tool of choice for researchers modeling acquired resistance to sorafenib or AC220 (quizartinib). Its unique ability to maintain potent activity against the F691L gatekeeper mutation and other resistance-conferring point mutations, both in vitro and in vivo, makes it essential for studies focused on salvage therapies and next-generation treatment strategies for relapsed FLT3-mutant AML [1].

FLT3 Target Validation in Genomic Screens

For research focused on the FLT3-D835Y point mutation, a common cause of secondary resistance, TTT 3002 is a required reagent. Its high potency against this specific mutation (IC50 = 0.2 nM) addresses a gap left by many current TKIs that show little to no activity, enabling reliable in vitro and in vivo experiments in this clinically significant disease subset .

Investigating TKI Resistance and Combination Therapies

Due to its demonstrated moderate plasma protein binding compared to other clinical-stage FLT3 TKIs, TTT 3002 is an optimal candidate for in vivo pharmacodynamic and efficacy studies. This property minimizes the confounding effect of high protein binding on free drug concentration, providing a clearer, more predictable correlation between administered dose, plasma exposure, and target modulation in animal models [2].

Ex Vivo Pharmacodynamic Assays in Patient Samples

TTT 3002's additional activity as a potent LRRK2 kinase inhibitor (with IC50s against wild-type and G2019S/R1441C mutant LRRK2 in the sub-nanomolar range) [3] enables its application in interdisciplinary studies at the intersection of oncology and neurodegeneration. It can serve as a chemical probe for investigating the role of these kinases in shared pathways or for validating dual inhibition as a therapeutic strategy [4].

Application

Selection Property

Validation Focus

In vivo FLT3‑mutant leukemia model studies

Broad mutant coverage with oral bioavailability

Tumor burden endpoint and target engagement monitoring

FLT3 target validation in screening panels

Activity across FLT3-ITD and point mutations in cell viability assays

Viability assay endpoint interpretation across mutant panels

TKI resistance mechanism and combination screening

Retained activity against F691L gatekeeper and other resistance mutants

Synergy endpoint analysis with targeted agents in isogenic resistant models

Human primary blast pharmacodynamic assays

Low sensitivity to plasma protein binding (AGP)

Phospho-FLT3/STAT5 signaling endpoint measurement in plasma-containing media

• [1] Ma HS, Nguyen B, Duffield AS, Li L, Galanis A, Williams AB, Brown PA, Levis MJ, Leahy DJ, Small D. FLT3 kinase inhibitor TTT-3002 overcomes both activating and drug resistance mutations in FLT3 in acute myeloid leukemia. Cancer Res. 2014 Sep 15;74(18):5206-17. View Source
• [2] Ma HS, Nguyen B, Duffield AS, Li L, Galanis A, Williams AB, Brown PA, Levis MJ, Leahy DJ, Small D. FLT3 kinase inhibitor TTT-3002 overcomes both activating and drug resistance mutations in FLT3 in acute myeloid leukemia. Cancer Res. 2014 Sep 15;74(18):5206-17. View Source
• [3] Yao C, Johnson WM, Gao Y, Wang W, Zhang J, Deak M, Alessi DR, Neff F, Ried J, Stafa K, Greggio E, Dikic I, et al. Kinase inhibitors arrest neurodegeneration in cell and C. elegans models of LRRK2 toxicity. Hum Mol Genet. 2013 Jan 15;22(2):328-44. View Source
• [4] IUPHAR/BPS Guide to PHARMACOLOGY. Ligand page: TTT-3002. Ligand ID: 11134. View Source